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Compound of Interest

Compound Name: 2-Hydroxyestradiol-13C6

Cat. No.: B12427148

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and known
properties of 2-Hydroxyestradiol-*3Cs. Given that isotopic labeling does not significantly alter
the chemical's hazardous properties, this guide is based on the available data for the unlabeled
parent compound, 2-Hydroxyestradiol, and its precursor, Estradiol.

Section 1: Safety and Hazard Information

2-Hydroxyestradiol is a metabolite of 173-estradiol and should be handled with care due to its
potential biological activity and associated hazards. It is suspected of causing cancer and may
damage fertility or the unborn child.

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard classifications for substances related to 2-Hydroxyestradiol.
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement

H351: Suspected

Carcinogenicity 2 of causing Health Hazard Danger[1][3]
cancer[1][2][3]
H360: May
Reproductive damage fertility
o 1A Health Hazard Danger[1][3]
Toxicity or the unborn
child[1][3]
H362: May
Effects on or via cause harm to
) - Health Hazard Danger[1][3]
lactation breast-fed

children[1][3]

Hazardous to the H410: Very toxic
aguatic to aquatic life ] )
) 1 i ) Environment Warning
environment, with long lasting
long-term hazard effects[1]

Precautionary Statements

The following precautionary statements are advised when handling 2-Hydroxyestradiol-13Ce:

e Prevention:

o

P201: Obtain special instructions before use.[1][4]

o P202: Do not handle until all safety precautions have been read and understood.[1][4]

o P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1][3][4]

o P263: Avoid contact during pregnancy/while nursing.[1][3]

o P264: Wash skin thoroughly after handling.[1][4]

o P270: Do not eat, drink or smoke when using this product.[1][4]
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o P273: Avoid release to the environment.[4]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[3][4]

e Response:
o P308 + P313: IF exposed or concerned: Get medical advice/ attention.[1][3]
o P391: Collect spillage.[4]
e Storage:
o P405: Store locked up.[1][3][4]
e Disposal:
o P501: Dispose of contents/ container to an approved waste disposal plant.[1][3][4]

Section 2: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-

Hydroxyestradiol.
Property Value
Molecular Formula C18H2403
Molecular Weight 288.4 g/mol [2]
Melting Point 190 - 191 °C[2]
Boiling Point 481.5%£45.0 °C at 760 mmHg
Appearance Solid[2]
Storage Temperature -20°C or -80°C[5][6]

Section 3: Handling and Experimental Protocols
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Due to the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

A comprehensive set of PPE should be worn at all times when handling 2-Hydroxyestradiol-
13Ce.

e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[1]
o Gown: A protective gown is necessary to prevent skin contact.[1]
o Eye Protection: Safety glasses or goggles with side shields are mandatory.[1]

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator should be
used.[7]

Safe Handling Workflow

The following diagram outlines the recommended workflow for safely handling 2-
Hydroxyestradiol-3Ce in a laboratory setting.
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Safe Handling Workflow for 2-Hydroxyestradiol-13Cse
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Caption: Workflow for handling 2-Hydroxyestradiol-13Ce.
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First Aid Measures

In case of exposure, follow these first-aid guidelines:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

 Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison
control center.[8]

Section 4: Biological Context and Signaling

2-Hydroxyestradiol is a major metabolite of 17(-estradiol, formed through hydroxylation by
cytochrome P450 enzymes.[9][10] It is considered a catechol estrogen and has been
implicated in estrogen-induced carcinogenesis.[9] Research suggests that 2-Hydroxyestradiol
can induce oxidative DNA damage and apoptosis in human mammary epithelial cells,
potentially mediated by the generation of reactive oxygen species (ROS).[9]

The following diagram illustrates the metabolic pathway from Estradiol to 2-Hydroxyestradiol
and its subsequent biological effects.
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Metabolism and Action of 2-Hydroxyestradiol
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Caption: Metabolic conversion and biological effects.

This guide is intended to provide essential safety and handling information for 2-
Hydroxyestradiol-13Ce for research purposes. Always consult the most up-to-date Safety Data
Sheet from your supplier and adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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